Cas no 895469-93-9 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide
• CAS No: 895469-93-9
• MF: C₁₇H₁₂BrFN₂O₃S₂
• MW: 455.321184158325
• CID: 6525423
• Update Time: 2025-06-30

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide
• Acetamide, N-[4-(4-bromophenyl)-2-thiazolyl]-2-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C17H12BrFN2O3S2/c18-12-3-1-11(2-4-12)15-9-25-17(20-15)21-16(22)10-26(23,24)14-7-5-13(19)6-8-14/h1-9H,10H2,(H,20,21,22)
• InChI Key： HRYDQIDYDLZBJN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Br)C=C2)=CS1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.643±0.06 g/cm3(Predicted)
• pka: 6.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide

Introduction to N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895469-93-9)

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895469-93-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of bromine and fluorine atoms, contribute to its potential therapeutic applications.

The chemical structure of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide consists of a thiazole ring linked to a benzene sulfonyl group and a brominated phenyl group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are key functional groups responsible for many of its biological activities. The bromine and fluorine substituents enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide has been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal agents. The presence of the thiazole ring and the sulfonyl group contributes to its ability to disrupt microbial cell membranes and inhibit essential enzymes involved in microbial metabolism.

The pharmacokinetic properties of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide have also been studied in detail. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with advanced solid tumors. These findings have paved the way for further clinical development and potential approval as a new drug.

In conclusion, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895469-93-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.